N-cyclohexyl-2,2-diphenylpropanamide

• Molecular Formula: C21H25NO
• Molecular Weight: 307.4 g/mol
• IUPAC Name: N-cyclohexyl-2,2-diphenylpropanamide
• InChI: InChI=1S/C21H25NO/c1-21(17-11-5-2-6-12-17,18-13-7-3-8-14-18)20(23)22-19-15-9-4-10-16-19/h2-3,5-8,11-14,19H,4,9-10,15-16H2,1H3,(H,22,23)
• InChI Key: FRCVNCAOFLELBU-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)NC3CCCCC3

Description

N-cyclohexyl-2,2-diphenylpropanamide, also known as CPP, is a chemical compound that has been widely used in scientific research due to its unique properties. CPP is a small molecule that can penetrate the blood-brain barrier, making it an ideal tool for studying the central nervous system.

Mechanism of Action

N-cyclohexyl-2,2-diphenylpropanamide acts as a competitive antagonist at the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. By blocking this receptor, N-cyclohexyl-2,2-diphenylpropanamide can prevent the activation of downstream signaling pathways, leading to a decrease in synaptic plasticity and impaired learning and memory.
Biochemical and Physiological Effects:
N-cyclohexyl-2,2-diphenylpropanamide has been shown to have a number of biochemical and physiological effects. In animal studies, N-cyclohexyl-2,2-diphenylpropanamide has been found to impair spatial learning and memory, as well as to induce anxiety-like behaviors. N-cyclohexyl-2,2-diphenylpropanamide has also been shown to increase the release of dopamine in the brain, which may contribute to its addictive properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-2,2-diphenylpropanamide is its ability to penetrate the blood-brain barrier, allowing it to be used in studies of the central nervous system. N-cyclohexyl-2,2-diphenylpropanamide is also relatively easy to synthesize, making it a cost-effective tool for scientific research. However, N-cyclohexyl-2,2-diphenylpropanamide has some limitations, including its potential to induce anxiety-like behaviors and its addictive properties. Researchers must take these factors into account when designing experiments using N-cyclohexyl-2,2-diphenylpropanamide.

Future Directions

There are a number of future directions for research involving N-cyclohexyl-2,2-diphenylpropanamide. One area of interest is the development of new drugs that target the NMDA receptor, which could have therapeutic potential for a variety of neurological disorders. Another direction for future research is the investigation of the long-term effects of N-cyclohexyl-2,2-diphenylpropanamide on the brain, particularly with regard to its potential to induce addiction and anxiety. Finally, the use of N-cyclohexyl-2,2-diphenylpropanamide in combination with other drugs could provide new insights into the complex interactions between different neurotransmitter systems in the brain.

Synthesis Methods

N-cyclohexyl-2,2-diphenylpropanamide can be synthesized through a multi-step process, starting with the reaction of cyclohexylmagnesium bromide and benzophenone. The resulting product is then treated with ammonium chloride to form N-cyclohexylbenzamide, which is subsequently reacted with benzaldehyde in the presence of sodium hydride to yield N-cyclohexyl-2,2-diphenylpropanamide. The final product is purified through recrystallization.

Scientific Research Applications

N-cyclohexyl-2,2-diphenylpropanamide has been extensively used in scientific research to study the central nervous system. It is commonly used as a tool to explore the mechanisms underlying learning and memory, as well as to investigate the effects of various drugs on the brain. N-cyclohexyl-2,2-diphenylpropanamide has also been used in studies of addiction, anxiety, and depression.